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Compound of Interest

Compound Name: N-Nitrosoephedrine

Cat. No.: B097376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of N-
Nitrosoephedrine. The information is curated for researchers, scientists, and professionals in
drug development, with a focus on quantitative data, experimental methodologies, and
biological context.

Chemical and Physical Properties

N-Nitrosoephedrine is an N-nitroso derivative of ephedrine. It is classified as a probable
human carcinogen, a characteristic shared by many N-nitroso compounds.[1] Below is a
summary of its key chemical and physical properties.
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Property Value Reference
Molecular Formula C10H14N202 [2]
Molecular Weight 194.23 g/mol [2]

N-(1-hydroxy-1-phenylpropan-
IUPAC Name (L-hy Y -p yP .p [2]
2-yl)-N-methylnitrous amide

CAS Number 17608-59-2 [2]
Melting Point 89.7 °C

Boiling Point (estimated) 330.68 °C

Density (estimated) 1.144 g/cm3

Solubilit Slightly soluble in Chloroform
olubili
y and Dichloromethane

Appearance Pale yellow oil

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and characterization of N-
Nitrosoephedrine. While a complete, published spectrum with detailed peak assignments for
N-Nitrosoephedrine is not readily available, the following information, based on the analysis of
N-nitrosamines and the functional groups present in the molecule, can be used for its
characterization.

Mass Spectrometry

Mass spectrometry of N-nitrosamines is characterized by specific fragmentation patterns. A
common fragmentation pathway for N-Nitrosoephedrine involves the loss of a nitroso radical
(*"NO), resulting in a fragment with a mass-to-charge ratio (m/z) difference of 30 Da from the
molecular ion.[1] Another observed fragmentation is the loss of a hydroxyl radical (¢OH),
leading to a peak at M-17.[1] In a high-resolution mass spectrometry study, N-
Nitrosoephedrine was identified with a measured m/z of 195.1131.[1]
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Fragmentation m/z
[M+H]* 195.1131
[M-NOJ* 165.11
[M-OH]* 178.11

Nuclear Magnetic Resonance (NMR) Spectroscopy

Asymmetrical N-nitrosamines, like N-Nitrosoephedrine, can exist as a mixture of E/Z isomers

due to the restricted rotation around the N-N bond, which can result in two sets of signals in

NMR spectra.[3] The chemical shifts are influenced by the anisotropic effect of the nitroso

group.

IH NMR (Predicted Chemical Shifts)

Proton Chemical Shift (ppm) Multiplicity
Aromatic C-H 72-74 Multiplet
CH-OH ~5.0 Doublet
CH-N ~4.0-45 Multiplet
N-CHs (Z-isomer) ~3.8 Singlet
N-CHs (E-isomer) ~3.0 Singlet
C-CHs ~1.1 Doublet

OH Variable Broad Singlet

13C NMR (Predicted Chemical Shifts)
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Carbon Chemical Shift (ppm)
Aromatic C 125 - 145

C=0 (in potential degradation products) Not directly applicable
CH-OH ~70- 80

CH-N ~55 - 65

N-CHs (Z-isomer) ~40

N-CHs (E-isomer) ~33

C-CHs ~15

Infrared (IR) Spectroscopy

The IR spectrum of N-Nitrosoephedrine would show characteristic absorption bands for its
functional groups.

Functional Group Wavenumber (cm~—2) Intensity
O-H (alcohol) 3200-3600 Strong, Broad
C-H (aromatic) 3000-3100 Medium

C-H (aliphatic) 2850-3000 Medium

C=C (aromaitic) 1450-1600 Medium

N=0O (nitroso) 1400-1450 Strong

C-0O (alcohal) 1000-1260 Strong

C-N (amine) 1020-1250 Medium

Ultraviolet-Visible (UV-Vis) Spectroscopy

N-nitrosamines typically exhibit two absorption bands in their UV-Vis spectra. One is a high-
intensity band around 230-235 nm (1t - 1t* transition) and a lower intensity band around 330-
370 nm (n - 1t* transition).[4]
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-Nitrosoephedrine are
provided below.

Synthesis of N-Nitrosoephedrine

N-Nitrosoephedrine can be synthesized by the nitrosation of ephedrine. The reaction is
typically carried out in an acidic medium.

Materials:

o Ephedrine hydrochloride
e Sodium nitrite

e Hydrochloric acid (HCI)

« Distilled water
 Dichloromethane

e Anhydrous sodium sulfate
» Rotary evaporator

e Magnetic stirrer and stir bar
e Ice bath

Procedure:

» Dissolve a known amount of ephedrine hydrochloride in distilled water in a round-bottom
flask.

e Cool the solution in an ice bath with continuous stirring.

o Slowly add a concentrated solution of sodium nitrite in distilled water to the ephedrine
solution.
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» Adjust the pH of the reaction mixture to ~2-3 by the dropwise addition of HCI. The optimal pH
for the formation of N-Nitrosoephedrine is in this range.

o Continue stirring the reaction mixture in the ice bath for 1-2 hours.
» After the reaction is complete, extract the product with dichloromethane (3 x 50 mL).
o Combine the organic layers and dry over anhydrous sodium sulfate.

« Filter to remove the drying agent and concentrate the solution using a rotary evaporator to
obtain N-Nitrosoephedrine as a pale yellow oil.

Analytical Methods

GC-MS is a common technique for the analysis of N-nitrosamines.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (e.g., Triple Quadrupole).

e Capillary column suitable for the separation of semi-volatile compounds (e.g., Rxi-5ms).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 1 minute, then ramp to 280 °C at 10
°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Injection Mode: Splitless.
MS Conditions:
e lon Source: Electron lonization (El) at 70 eV.

e Source Temperature: 230 °C
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e Quadrupole Temperature: 150 °C

e Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted analysis or full scan for
qualitative analysis.

LC-MS/MS provides high sensitivity and selectivity for the quantification of N-nitrosamines.
Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) coupled with a tandem mass
spectrometer.

o Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 pm).
LC Conditions:

» Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in methanol.

o Gradient: Start with 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, then
return to initial conditions and equilibrate for 3 minutes.

e Flow Rate: 0.3 mL/min.
e Column Temperature: 40 °C.

MS/MS Conditions:

lon Source: Electrospray lonization (ESI) in positive mode.

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 350 °C

Collision Gas: Argon.
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o MRM Transitions: Monitor the transition of the precursor ion (m/z 195.1) to characteristic
product ions.

Biological Context and Signaling Pathways

N-nitroso compounds are known for their carcinogenic properties, which are mediated through
their metabolic activation into reactive electrophilic species that can damage DNA.

Carcinogenic Mechanism

The primary mechanism of carcinogenicity for N-Nitrosoephedrine is believed to involve
metabolic activation by cytochrome P450 (CYP) enzymes in the liver.[5][6] This process leads
to the formation of an unstable a-hydroxy derivative, which then spontaneously decomposes to
form an electrophilic diazonium ion. This reactive intermediate can then alkylate nucleophilic
sites on DNA bases, forming DNA adducts.[1][7] If these DNA adducts are not repaired by
cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which can
initiate the process of carcinogenesis.

Metabolic Activation Cellular Damage

Faulty DNA
Replication/Repair

Cytochrome P450 Decomposition PDiaze 5 Alkylation

Alpha-hydroxy N-Nitrosoephedrine DNA Adducts
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Caption: Metabolic activation of N-Nitrosoephedrine leading to DNA damage.

Experimental Workflow for In Vitro Metabolism Studies

To investigate the metabolism of N-Nitrosoephedrine, an in vitro experimental workflow using
liver microsomes can be employed.
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Caption: Workflow for studying the in vitro metabolism of N-Nitrosoephedrine.

Potential Signaling Pathway Involvement

While specific signaling pathways directly modulated by N-Nitrosoephedrine have not been
extensively studied, research on other N-nitroso compounds suggests potential interactions
with key cancer-related pathways such as the Notch and Epidermal Growth Factor Receptor
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(EGFR) signaling pathways. The formation of DNA adducts and subsequent genomic instability
can lead to the aberrant activation or inhibition of these pathways, promoting cell proliferation,
survival, and tumorigenesis.
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Caption: Potential impact of N-Nitrosoephedrine on cancer-related signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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